rac-(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-amine dihydrochloride, trans

• IUPAC Name: (2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-amine;dihydrochloride
• InChI: InChI=1S/C10H14N2O2.2ClH/c1-13-9-3-2-7(6-12-9)10-8(11)4-5-14-10;;/h2-3,6,8,10H,4-5,11H2,1H3;2*1H/t8-,10+;;/m1../s1
• InChI Key: BKOIPTKTVCDCNV-WAZPLGGWSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2C(CCO2)N.Cl.Cl
• Isomeric SMILES: COC1=NC=C(C=C1)[C@H]2[C@@H](CCO2)N.Cl.Cl
• Molecular Formula: C10H16Cl2N2O2
• Molecular Weight: 267.15 g/mol

Description

Rac-(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-amine dihydrochloride, trans, also known as Ro 31-8220, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

Rac-(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-amine dihydrochloride, trans 31-8220 acts as a competitive inhibitor of PKC by binding to the enzyme's ATP-binding site. This prevents the enzyme from phosphorylating its target substrates, thereby inhibiting downstream signaling pathways. This compound 31-8220 has also been shown to inhibit the activity of other kinases by binding to their ATP-binding sites.
Biochemical and Physiological Effects:
This compound 31-8220 has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound 31-8220 can inhibit the proliferation of cancer cells and induce apoptosis in a variety of cell lines. In vivo studies have shown that this compound 31-8220 can inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of rac-(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-amine dihydrochloride, trans 31-8220 is its specificity for PKC and other kinases, which makes it a valuable tool for studying the role of these enzymes in cellular processes. However, one of the limitations of this compound 31-8220 is its relatively low potency compared to other PKC inhibitors. Additionally, this compound 31-8220 has been shown to have off-target effects on other enzymes, which can complicate its use in certain experimental settings.

Future Directions

There are several future directions for research on rac-(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-amine dihydrochloride, trans 31-8220. One area of interest is the development of more potent and selective PKC inhibitors based on the structure of this compound 31-8220. Another area of interest is the use of this compound 31-8220 in combination with other drugs or therapies for the treatment of cancer and other diseases. Finally, further studies are needed to elucidate the precise mechanisms of action of this compound 31-8220 and its effects on other cellular processes beyond PKC signaling.

Scientific Research Applications

Rac-(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-amine dihydrochloride, trans 31-8220 has been extensively studied for its potential use as a protein kinase inhibitor. Specifically, it has been shown to inhibit the activity of protein kinase C (PKC), a key enzyme involved in a variety of cellular processes including cell growth, differentiation, and apoptosis. This compound 31-8220 has also been shown to inhibit the activity of other protein kinases, including protein kinase A (PKA) and protein kinase G (PKG).